2-(4-fluorophenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[(1-thiophen-2-ylcyclopentyl)methyl]acetamide
• InChI: InChI=1S/C18H20FNO2S/c19-14-5-7-15(8-6-14)22-12-17(21)20-13-18(9-1-2-10-18)16-4-3-11-23-16/h3-8,11H,1-2,9-10,12-13H2,(H,20,21)
• InChI Key: VLQUEVFRWKJERA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)COC2=CC=C(C=C2)F)C3=CC=CS3
• Molecular Formula: C18H20FNO2S
• Molecular Weight: 333.4 g/mol

Description

2-(4-Fluorophenoxy)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide, or 2-FPCTMA, is a synthetic compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

2-FPCTMA has been studied for its potential applications in scientific research. It has been found to be a useful tool in studying the effects of various drugs on the body. It has also been used in the development of new drugs, as it can be used to test the efficacy of potential drug compounds. Additionally, 2-FPCTMA has been used in the study of enzyme activity and the regulation of gene expression.

Mechanism of Action

2-FPCTMA acts as an inhibitor of certain enzymes and receptors in the body. It binds to these enzymes and receptors and prevents them from performing their normal functions. By doing so, it can alter the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
2-FPCTMA has been found to affect a variety of biochemical and physiological processes in the body. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release in the brain. Additionally, it has been found to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. It has also been found to inhibit the enzyme phosphodiesterase, which is involved in the regulation of cell proliferation and apoptosis. Finally, it has been found to inhibit the receptor 5-HT1A, which is involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

2-FPCTMA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its mechanism of action is well-understood. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, so it may not be suitable for certain types of experiments. Additionally, it is not very selective in its inhibition of enzymes and receptors, so it may not be suitable for experiments that require very specific inhibition.

Future Directions

There are a number of potential future directions for the use of 2-FPCTMA in scientific research. It could be used to study the effects of various drugs on the body, as well as the development of new drugs. Additionally, it could be used to study the regulation of gene expression and the activity of enzymes. Finally, it could be used to study the effects of various hormones and neurotransmitters on the body.

Synthesis Methods

2-FPCTMA can be synthesized using a five-step process. The first step involves the conversion of 4-fluorophenol to 4-fluorophenoxyacetic acid using a Friedel-Crafts reaction. The second step involves the conversion of 4-fluorophenoxyacetic acid to 4-fluorophenoxyacetonitrile using a Knoevenagel condensation reaction. The third step involves the conversion of 4-fluorophenoxyacetonitrile to 2-fluorophenoxyacetonitrile using an acylation reaction. The fourth step involves the conversion of 2-fluorophenoxyacetonitrile to 2-fluorophenoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide using a condensation reaction. The fifth and final step involves the conversion of 2-fluorophenoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}acetamide to 2-FPCTMA using a hydrogenation reaction.